Bis(1-ethylpentyl) Phthalate
Description
Bis(1-ethylpentyl) phthalate (BEPP), a phthalate ester, is theoretically an ortho-phthalic acid derivative esterified with two 1-ethylpentyl alcohol groups. Phthalates like BEPP are typically non-covalently bound to plastics, enabling leaching into environmental matrices and biological systems . Regulatory scrutiny of phthalates has increased due to their endocrine-disrupting properties, with DEHP, DBP, and others already restricted in consumer products in the European Union .
Properties
Molecular Formula |
C₂₂H₃₄O₄ |
|---|---|
Molecular Weight |
362.5 |
Synonyms |
1,2-Benzenedicarboxylic Acid Bis(1-ethylpentyl) Ester; 1,2-Benzenedicarboxylic Acid 1,2-Bis(3-heptyl) Ester; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares BEPP with structurally and functionally related phthalates, focusing on toxicity, environmental persistence, and regulatory status.
Structural and Physicochemical Properties
Phthalates vary in alkyl chain length and branching, influencing their physicochemical behavior. For example:
- DEHP (bis(2-ethylhexyl) phthalate) : Molecular weight 390.56 g/mol, branched C8 chains .
- DBP (di-n-butyl phthalate) : Molecular weight 278.35 g/mol, linear C4 chains .
- DINP (diisononyl phthalate): Molecular weight ~418 g/mol, branched C9 chains .
Acute Toxicity and Endocrine Effects
Key findings from zebrafish and medaka models ():
| Compound | LC50 (Zebrafish, 72h) | Estrogenic Activity (Medaka) |
|---|---|---|
| BBP | 0.72 ppm | Estrogenic |
| DBP | 0.63 ppm | Enhanced estrogenic activity |
| DEHP | >10 ppm* | Enhanced estrogenic activity |
| DINP | >10 ppm* | Enhanced estrogenic activity |
| Phthalate Mixture | 0.50 ppm | Enhanced estrogenic activity |
- BEPP’s hypothetical toxicity profile may align with higher-molecular-weight phthalates like DEHP, which exhibit lower acute toxicity but significant endocrine disruption .
Environmental Persistence and Bioaccumulation
- DEHP : Dominates indoor dust (median concentration: 361–462 μg/g in residential settings) and exhibits bioaccumulation in aquatic organisms (e.g., fish and crustaceans) .
- DBP : Higher volatility and water solubility than DEHP, leading to widespread detection in water and soil .
- BEPP : Likely persists in sediment and biota due to its lipophilicity, similar to DEHP .
Health Risks and Regulatory Status
- DEHP: Linked to reproductive toxicity (e.g., altered semen parameters, DNA damage in sperm) and restricted in toys under EU Regulation No. 1907/2006 .
- DBP : Associated with developmental defects (e.g., tail curvature, necrosis in zebrafish) and elevated reproductive risks (HQ = 2.62–5.79 in infants) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
